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Compound of Interest

3-(4-Bromophenyl)-2-methyl-1-
Compound Name:

propene
CAS No.: 83558-89-8
Cat. No.: B1288627

Get Quote

Executive Summary

This technical guide details the analytical characterization and quantification of 3-(4-
Bromophenyl)-2-methyl-1-propene (also known as 1-bromo-4-(2-methylallyl)benzene). This
compound is a critical intermediate in organic synthesis, particularly serving as an electrophile
in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck) due to the labile
C-Br bond.

Accurate quantification is essential for two primary scenarios:
¢ Assay/Purity Analysis: Determining the quality of the starting material prior to synthesis.

» Trace Impurity Monitoring: Detecting unreacted residues in Final Pharmaceutical Ingredients
(FPI), where aryl halides must be controlled to ppm levels to satisfy ICH Q3A/Q3B and M7
guidelines.

Chemical Identity & Physicochemical Profile
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Understanding the analyte's properties drives the method selection.

Property Description

Chemical Name 3-(4-Bromophenyl)-2-methyl-1-propene

CAS Number 83558-89-8

Molecular Formula C1oH11Br

Molecular Weight 211.10 g/mol

Structure p-Substituted aryl bromide with a methallyl tail.

Hydrophobic (LogP ~4.1). Soluble in Acetonitrile
Solubility (MeCN), Methanol (MeOH), Hexane. Insoluble

in water.

UV Active (Benzene ring conjugated with weak

Chromophore hyperconjugation from the allylic system).

approx. 220-254 nm.

Volatility Semi-volatile; suitable for GC-MS.

Analytical Strategy Workflow

The following decision matrix illustrates the selection of the appropriate analytical technique
based on the detection limit requirements.

+ q Method A: RP-HPLC-UV
High Level Raw Material (>98%) (Robustness & Assay)

Sample Type Required Sensitivity? Trace Level
Method B: GC-MS

Residue in Drug (<0.1%) (Specificity & LOD)

Purity % / Assay

ppm Level Clearance

Click to download full resolution via product page

Figure 1: Decision matrix for selecting between HPLC and GC-MS based on the analytical
threshold required.
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Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)

Application: Routine assay, purity checks, and reaction monitoring. Rationale: The hydrophobic
nature of the methallyl group and the bromine atom makes Reverse Phase (RP)
chromatography on a C18 column the most stable and reproducible method.

Instrument Configuration

o System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).
e Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 um) or equivalent.

o Why: End-capped C18 prevents peak tailing caused by interaction with silanols, ensuring
sharp peaks for the neutral aryl halide.

» Detector Wavelength: 220 nm (primary), 254 nm (secondary confirmation).

Mobile Phase Preparation
e Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

e Solvent B: Acetonitrile (HPLC Grade).

. . % Solvent A % Solvent B i
Time (min) Flow Rate (mL/min)
(Water) (MeCN)
0.00 60 40 1.0
8.00 10 90 1.0
10.00 10 90 1.0
10.10 60 40 1.0
14.00 60 40 1.0

Sample Preparation
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e Stock Solution: Weigh 10 mg of reference standard into a 10 mL volumetric flask. Dissolve in
100% Acetonitrile. (Conc: 1000 ppm).

o Working Standard: Dilute Stock 1:10 with Mobile Phase (Initial ratio 60:40 Water:MeCN) to
prevent solvent mismatch peaks.

e Filtration: Filter through a 0.22 um PTFE syringe filter before injection.

Critical Control Point: Ensure the sample solvent matches the initial mobile phase strength to
avoid "solvent effect" peak broadening.

Protocol B: Gas Chromatography-Mass
Spectrometry (GC-MS)

Application: Trace quantification (ppm levels) in complex matrices or final drug substances.
Rationale: GC-MS provides superior sensitivity and specificity compared to HPLC-UV. The
molecular ion and specific bromine isotopic pattern provide definitive identification.

Instrument Configuration

e System: GC-MS (Single Quadrupole or Triple Quad).
e Column: DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 um).

o Why: A 5% phenyl-methylpolysiloxane phase is standard for non-polar to mid-polar
aromatics.

o Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

« Inlet: Splitless mode (for trace analysis) @ 250°C.

Temperature Program
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Stage Rate (°C/min) Temperature (°C) Hold Time (min)
Initial - 50 1.0

Ramp 1 20 200 0.0

Ramp 2 10 280 3.0

Total Time 19.5 min

MS Detection Parameters (SIM Mode)

For quantification, use Selected lon Monitoring (SIM) to maximize sensitivity.
e Target lon (Quant):m/z 210 and 212 (Molecular lon doublet due to

and

).

e Qualifier lons:
o m/z 131 (Loss of Br, formation of methyl-allyl-phenyl cation).
o m/z 91 (Tropylium ion, characteristic of benzyl fragments).

o Dwell Time: 100 ms per ion.

Method Validation Criteria (Self-Validating System)

To ensure the method is trustworthy (E-E-A-T), perform the following system suitability tests:

 |sotopic Ratio Check: The abundance ratio of m/z 210 to 212 must be approximately 1:1
(natural abundance of Br isotopes). Deviation >10% indicates interference.

 Signal-to-Noise (S/N): For the Limit of Quantification (LOQ), S/N must be >10.

Synthesis & Impurity Context (Mechanistic Insight)

Why do we analyze this? This molecule is typically used in Suzuki-Miyaura coupling.
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e Reaction: 3-(4-Bromophenyl)-2-methyl-1-propene + Aryl Boronic Acid
Biaryl Product.

e Impurity Fate: If the reaction is incomplete, the starting material (the bromide) remains.

o Genotoxicity Risk: While aryl halides are less reactive than alkyl halides, they are still flagged
for control in pharmaceutical intermediates. The GC-MS method above serves as a "Limit
Test" to prove the material has been purged below safety thresholds (typically <20 ppm
depending on daily dose).

3-(4-Bromophenyl)- Incomplete Conversion _
2-methyl-1-propene

(Analyte)

Suzuki Coupling b

Coupled Biaryl
(Drug Substance)

Aryl Boronic Acid

Pd(0) Catalyst

Click to download full resolution via product page
Figure 2: The fate of the analyte in synthesis, highlighting the necessity for trace quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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